![molecular formula C21H23N3O3 B1207235 Brevianamide B CAS No. 23402-09-7](/img/structure/B1207235.png)
Brevianamide B
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Overview
Description
Brevianamide b belongs to the class of organic compounds known as azaspirodecane derivatives. These are organic compounds containing a spirodecane moiety with at least one nitrogen atom. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the cytoplasm.
Scientific Research Applications
Synthesis and Structural Analysis
- Asymmetric Synthesis : The asymmetric, stereocontrolled synthesis of (-)-brevianamide B has been achieved, featuring a sterecontrolled intramolecular SN2' cyclization to construct the central bicyclo[2.2.2] nucleus (Williams et al., 1990).
- Biosynthesis Studies : Research on the paraherquamide, brevianamide, and asperparaline families of natural products, including brevianamide B, has explored their unique core ring system and potential biosynthetic pathways (Williams & Cox, 2003).
Biological Activities
- Antibacterial and Antitubercular Potential : this compound and its derivatives have shown potential in antibacterial activity. Brevianamides with antitubercular potential have been identified from a marine-derived isolate of Aspergillus versicolor (Song et al., 2012).
- Cytotoxic and Anti-Inflammatory Responses : Studies have explored the inflammatory and cytotoxic responses in mouse lungs exposed to pure brevianamide A, a compound related to this compound, suggesting potential toxic responses and implications for indoor environments (Rand et al., 2005).
Chemical Analysis
- Mass Spectrometry Studies : Collision-Induced Dissociation Analysis of Brevianamide A and C, isomers of this compound, has been conducted using electrospray ionization mass spectrometry, offering insights into fragmentation pathways (Oliveira et al., 2015).
Other Studies
- Synthetic Modification : Synthesis and biological evaluation of post-synthetically modified Trp-based diketopiperazine, including studies on brevianamide F, a compound structurally related to this compound, have been conducted to explore modifications for potential antitumoral properties (Preciado et al., 2013).
properties
CAS RN |
23402-09-7 |
---|---|
Molecular Formula |
C21H23N3O3 |
Molecular Weight |
365.4 g/mol |
IUPAC Name |
(1'R,2R,7'R,9'S)-10',10'-dimethylspiro[1H-indole-2,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-2',3,14'-trione |
InChI |
InChI=1S/C21H23N3O3/c1-18(2)14-10-19-8-5-9-24(19)17(27)20(14,23-16(19)26)11-21(18)15(25)12-6-3-4-7-13(12)22-21/h3-4,6-7,14,22H,5,8-11H2,1-2H3,(H,23,26)/t14-,19+,20+,21-/m0/s1 |
InChI Key |
MWOFPQAPILIIPR-UHFFFAOYSA-N |
SMILES |
CC1(C2CC34CCCN3C(=O)C2(CC15C(=O)C6=CC=CC=C6N5)NC4=O)C |
Canonical SMILES |
CC1(C2CC34CCCN3C(=O)C2(CC15C(=O)C6=CC=CC=C6N5)NC4=O)C |
melting_point |
324-328°C |
Other CAS RN |
38136-92-4 |
physical_description |
Solid |
synonyms |
brevianamide A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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